Cas no 14208-10-7 (p-Xylylene-alpha,alpha'-bispyridinium dibromide)

• Product Name: p-Xylylene-alpha,alpha'-bispyridinium dibromide
• CAS No: 14208-10-7
• MF: C₁₈H₁₈Br₂N₂
• MW: 422.15692281723
• MDL: MFCD00043749
• CID: 162541
• PubChem ID: 354334313
• Update Time: 2025-05-20

p-Xylylene-alpha,alpha'-bispyridinium dibromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis-, dibromide (9CI)
• DPX [P-Xylene-bis-pyridinium bromide]
• 1,1'-[1,4-Phenylenebis(methylene)]bis(1-pyridinium) Dibromide
• 1,1'-[1,4-PHENYLENEBIS(METHYLENE)]-BISPYRIDINIUM DIBROMIDE
• DPX
• p-Xylene-bis(N-pyridinium bromide)
• DPX Mountant
• 1,1'-(p-Xylylene)bis(1-pyridinium bromide)
• 1,1'-(p-Xylylene)bis(1-pyridinium) Dibromide
• HISTOMOUNT(TM)
• DPX MOUNTANT FOR HISTOLOGY
• N,N'-4-xylylenebis(pyridinium)
• P-XYLENE-BIS-PYRIDINIUM BROMIDE
• MOUNTING MEDIUM FOR HISTOCHEMISTRY
• P-XYLYLENE-A,A'-BISPYRIDINIUM DIBROMIDE
• D92191
• 1,1'-(p-Phenylenedimethylene)bis(pyridinium bromide)
• Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis-, dibromide (9CI)
• SCHEMBL2831425
• AKOS025116680
• 14208-10-7
• p-Xylylene-alpha,alpha'-bispyridinium dibromide
• Pyridinium, 1,1'-(p-phenylenedimethylene)bis-, dibromide
• FT-0606023
• Pyridinium, 1,1'-(1,4-phenylenebis(methylene))bis-, dibromide
• 1-[[4-(pyridin-1-ium-1-ylmethyl)phenyl]methyl]pyridin-1-ium;dibromide
• AS-72213
• P2141
• CHEMBL1081126
• Pyridinium, 1,1'-(p-phenylenedimethylene)di-, dibromide
• J-007595
• CS-0188132
• 1,1'-[1,4-Phenylenebis(methylene)]di(pyridin-1-ium) dibromide
• MFCD00043749
• Pyridinium,1,1'-[1,4-phenylenebis(methylene)]bis-,dibromide(9ci)
• 1,1'-(1,4-phenylenebis(methylene))dipyridinium bromide
• 1-({4-[(pyridin-1-ium-1-yl)methyl]phenyl}methyl)pyridin-1-ium dibromide
• 1,1'-(1,4-Phenylenebis(methylene))bis(pyridin-1-ium) bromide
• p-xylylene bis(pyridinium) bromide
• DTXSID50931330
• 1,1'-(1,4-Phenylenebis(methylene))bis(pyridin-1-ium) bromi
• Pyridinium, 1,1'-(p-phenylenedimethylene)di-, dibromide (8CI)
• Pyridinium, 1,1'-(1,4-phenylenebis(methylene))bis-, dibromide (9CI)
• p-xylenebis(pyridinium bromide)
• DB-042606
• 4-DPX
• alpha,alpha'-dipyridinium p-xylene dibromide
• N,N'-4-xylylenebis(pyridinium bromide)
• 1-{[4-(pyridin-1-ium-1-ylmethyl)phenyl]methyl}pyridin-1-ium dibromide

• MDL： MFCD00043749
• Inchi： 1S/C18H18N2.2BrH/c1-3-11-19(12-4-1)15-17-7-9-18(10-8-17)16-20-13-5-2-6-14-20;;/h1-14H,15-16H2;2*1H/q+2;;/p-2
• InChI Key： MMKBQSJLLGHVIM-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 419.98400
• Monoisotopic Mass: 419.983674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8

Experimental Properties

• Density: 0.904 g/mL at 25 °C(lit.)
• Flash Point: 77 °F
• Refractive Index: n20/D 1.521(lit.)
• Solubility: H2O: soluble
• PSA: 7.76000
• LogP: -3.63380

p-Xylylene-alpha,alpha'-bispyridinium dibromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H225-H314-H335-H351
• Warning Statement： P210-P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 1307 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21-38-36/37/38-62-61-65-48/20-11
• Safety Instruction： S26; S36; S45; S36/37; S53
• RTECS：UU6857800
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R10

Additional information on p-Xylylene-alpha,alpha'-bispyridinium dibromide

Recent Advances in the Study of p-Xylylene-alpha,alpha'-bispyridinium dibromide (CAS: 14208-10-7) in Chemical Biology and Pharmaceutical Research

p-Xylylene-alpha,alpha'-bispyridinium dibromide (CAS: 14208-10-7) is a quaternary ammonium compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bispyridinium structure, has been explored for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. Recent studies have further elucidated its mechanisms of action and potential therapeutic uses, making it a promising candidate for drug development.

One of the most notable advancements in the study of p-Xylylene-alpha,alpha'-bispyridinium dibromide is its role as a potent acetylcholinesterase (AChE) inhibitor. AChE inhibitors are critical in the treatment of neurodegenerative diseases such as Alzheimer's disease. Recent in vitro studies have demonstrated that this compound exhibits a high affinity for AChE, with IC50 values comparable to those of established inhibitors like donepezil. Molecular docking simulations have revealed that the compound binds to the peripheral anionic site of AChE, suggesting a unique mechanism of action that could be exploited for the development of novel therapeutics.

In addition to its neuropharmacological potential, p-Xylylene-alpha,alpha'-bispyridinium dibromide has shown promising antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, leading to rapid cell lysis. These findings highlight its potential as a lead compound for the development of new antibiotics.

Another area of interest is the compound's anticancer properties. Recent research has investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Results from these studies indicate that p-Xylylene-alpha,alpha'-bispyridinium dibromide induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. Notably, the compound has shown selective cytotoxicity towards cancer cells while sparing normal cells, a feature that is highly desirable in anticancer drug development. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in vivo.

The synthesis and structural modification of p-Xylylene-alpha,alpha'-bispyridinium dibromide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of derivatives with improved bioavailability and reduced toxicity. For instance, a 2022 study demonstrated that the introduction of hydrophilic substituents enhances the compound's solubility and tissue penetration, thereby improving its therapeutic index. These modifications open new avenues for the design of next-generation drugs based on this scaffold.

Despite these promising findings, challenges remain in the clinical translation of p-Xylylene-alpha,alpha'-bispyridinium dibromide. Issues such as potential off-target effects, metabolic stability, and formulation optimization need to be addressed. However, the growing body of research underscores its potential as a versatile tool in chemical biology and a valuable candidate for pharmaceutical development. Future studies should focus on comprehensive preclinical evaluations and the exploration of combination therapies to maximize its therapeutic benefits.